Cas no 104369-41-7 (2(1H)-Pyrazinone, 3,5,6-triphenyl-)

• Product Name: 2(1H)-Pyrazinone, 3,5,6-triphenyl-
• CAS No: 104369-41-7
• MF: C₂₂H₁₆N₂O
• MW: 324.375245094299
• MDL: MFCD02182167
• CID: 3568206
• PubChem ID: 902520
• Update Time: 2025-06-11

2(1H)-Pyrazinone, 3,5,6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3,5,6-triphenyl-
• 2-hydroxy-3,5,6-triphenyl-pyrazine
• 3,5,6-triphenylpyrazin-2-(1H)-one
• AK-830/13217140
• 104369-41-7
• 3,5,6-Triphenylpyrazin-2(1H)-one
• 3,5,6-triphenyl-1H-pyrazin-2-one

• MDL： MFCD02182167
• Inchi： 1S/C22H16N2O/c25-22-21(18-14-8-3-9-15-18)23-19(16-10-4-1-5-11-16)20(24-22)17-12-6-2-7-13-17/h1-15H,(H,24,25)
• InChI Key： BOEKNTXRAFCHFI-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2)=C(C2=CC=CC=C2)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 324.126263138Da
• Monoisotopic Mass: 324.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2(1H)-Pyrazinone, 3,5,6-triphenyl-

3,5,6-Triphenyl-2(1H)-Pyrazinone (CAS No. 104369-41-7): An Overview of a Versatile Heterocyclic Compound

3,5,6-Triphenyl-2(1H)-pyrazinone (CAS No. 104369-41-7) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science due to its unique structural and functional properties. This compound is characterized by a pyrazinone core substituted with three phenyl groups, which endow it with a range of potential applications in pharmaceuticals, materials, and other advanced technologies.

The pyrazinone scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities. The presence of the 3,5,6-triphenyl substitution pattern imparts additional stability and electronic properties to the molecule, making it an attractive candidate for various chemical and biological investigations. Recent research has highlighted the importance of such substituted pyrazinones in the development of new drugs and functional materials.

In the realm of medicinal chemistry, 3,5,6-triphenyl-2(1H)-pyrazinone has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and enzymes, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Moreover, 3,5,6-triphenyl-2(1H)-pyrazinone has been explored for its antioxidant properties. Free radicals and oxidative stress are known to contribute to various pathological conditions, including neurodegenerative diseases and cancer. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage. This property makes it a valuable lead compound for the development of novel antioxidants with therapeutic potential.

Another area where 3,5,6-triphenyl-2(1H)-pyrazinone has shown promise is in the field of materials science. The unique electronic structure of this compound makes it suitable for use in organic electronics and photovoltaic devices. Studies have demonstrated that 3,5,6-triphenyl-2(1H)-pyrazinone can be used as a building block for designing conjugated polymers with enhanced charge transport properties. These polymers have potential applications in organic solar cells and field-effect transistors.

The synthesis of 3,5,6-triphenyl-2(1H)-pyrazinone typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the condensation of 3,5-diphenylpyrazolone with benzaldehyde followed by cyclization to form the pyrazinone ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on a larger scale.

In addition to its direct applications, 3,5,6-triphenyl-2(1H)-pyrazinone serves as a valuable intermediate in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and modify its structure to tailor specific properties for different applications. This flexibility makes it an important tool in the arsenal of synthetic chemists working on drug discovery and materials development.

From a safety perspective, 3,5,6-triphenyl-2(1H)-pyrazinone is generally considered safe when handled under appropriate laboratory conditions. However, like any chemical compound, it should be used with caution and proper safety protocols should be followed to minimize any potential risks.

In conclusion, 3,5,6-triphenyl-2(1H)-pyrazinone (CAS No. 104369-41-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and functional properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 3,5,6-triphenyl-2(1H)-pyrazinone is poised to play a significant role in advancing various scientific fields.